Cas no 1805574-78-0 (2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone)

• Product Name: 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone
• CAS No: 1805574-78-0
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 4960463
• Update Time: 2025-06-08

2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone

• Inchi： 1S/C11H8F6O2/c1-5(18)8-6(10(12,13)14)3-4-7(19-2)9(8)11(15,16)17/h3-4H,1-2H3
• InChI Key： PIGOGOFNZIOHHS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1C(C)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone

Introduction to 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone (CAS No. 1805574-78-0)

2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone, identified by its Chemical Abstracts Service (CAS) number 1805574-78-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including two trifluoromethyl groups and a methoxy substituent on an acetophenone backbone, exhibits intriguing chemical properties that make it a valuable intermediate in synthetic applications.

The presence of multiple fluorine atoms in the trifluoromethyl groups imparts significant electronic and steric effects to the molecule. Fluorine atoms are known for their high electronegativity, which can modulate the reactivity and binding affinity of the compound. This characteristic has made 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone a promising candidate for use in the development of novel pharmaceuticals, particularly in the synthesis of bioactive molecules that require enhanced metabolic stability and lipophilicity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation. The structural motif of 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone aligns well with these requirements, making it a versatile building block for medicinal chemists. Its application in the synthesis of small-molecule inhibitors and activators has been explored in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone is its role as a precursor in the synthesis of more complex fluorinated derivatives. These derivatives often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. For instance, studies have demonstrated that incorporating trifluoromethyl groups into kinase inhibitors can enhance their binding affinity to target proteins while reducing off-target effects. This has led to several preclinical candidates entering clinical development pipelines.

The methoxy group in 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone also contributes to its functional diversity. Methoxy-substituted aromatic compounds are frequently employed in medicinal chemistry due to their ability to influence electronic distribution and hydrophobicity. The combination of these two substituents on an acetophenone scaffold creates a molecule with balanced polarity and reactivity, making it suitable for further functionalization via cross-coupling reactions, oxidation, or reduction.

Recent advancements in synthetic methodologies have further expanded the utility of 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have enabled the efficient introduction of diverse functional groups at specific positions within the molecule. These techniques have been instrumental in generating libraries of fluorinated analogs for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The pharmaceutical industry has also leveraged computational chemistry and machine learning algorithms to optimize the synthesis and applications of 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone. These tools have helped predict the structural features that contribute to biological activity, allowing researchers to design derivatives with enhanced potency and selectivity. Such integrative approaches highlight the compound's potential as a key intermediate in modern drug discovery.

Beyond pharmaceutical applications, 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone has found utility in materials science. Its rigid aromatic core and electron-withdrawing substituents make it a candidate for developing advanced materials with tailored optical and electronic properties. For example, fluorinated aromatic compounds are being explored as components in organic light-emitting diodes (OLEDs) and photovoltaic cells due to their ability to enhance charge transport and stability.

The synthesis of 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone itself presents an interesting challenge due to the sensitivity of its functional groups. However, modern synthetic strategies have made it more accessible than ever before. Techniques such as metal-halogen exchange followed by protection-deprotection steps allow for precise control over regioselectivity and yield optimization. These advancements have democratized access to this valuable intermediate for academic and industrial researchers alike.

In conclusion, 2',6'-Bis(trifluoromethyl)-3'-methoxyacetophenone (CAS No. 1805574-78-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features—particularly the combination of trifluoromethyl and methoxy substituents—make it an indispensable tool for synthetic chemists working on next-generation pharmaceuticals and advanced materials. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow further in the coming years.